Cas no 568554-34-7 ((2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide)

• Product Name: (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide
• CAS No: 568554-34-7
• MF: C₂₁H₁₈ClN₃O₃
• MW: 395.838923931122
• CID: 6265283
• PubChem ID: 2422436
• Update Time: 2025-06-10

(2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• 568554-34-7
• Z56903806
• EN300-26616191
• N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide
• (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide

• Inchi： 1S/C21H18ClN3O3/c1-4-25-17-8-6-5-7-13(17)19(21(25)27)14(11-23)20(26)24-16-9-12(2)15(22)10-18(16)28-3/h5-10H,4H2,1-3H3,(H,24,26)/b19-14+
• InChI Key： RHOBNDUZRUREEL-XMHGGMMESA-N
• SMILES： ClC1=CC(=C(C=C1C)NC(/C(/C#N)=C1/C(N(CC)C2C=CC=CC=2/1)=O)=O)OC

Computed Properties

• Exact Mass: 395.1036691g/mol
• Monoisotopic Mass: 395.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.4Ų

Additional information on (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide

Comprehensive Overview of (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide (CAS No. 568554-34-7)

(2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide (CAS No. 568554-34-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the indole family and exhibits a complex molecular structure that includes a cyano group, a chloro-substituted phenyl ring, and an ethyl-substituted indole moiety.

The chemical structure of (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide is characterized by its conjugated double bond system, which contributes to its stability and reactivity. The presence of the cyano group imparts additional reactivity and functional versatility, making it a valuable intermediate in the synthesis of various bioactive molecules. The chloro-substituted phenyl ring and the methoxy and methyl groups further enhance the compound's lipophilicity and biological activity.

Recent studies have focused on the potential applications of (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-oxoindol-3-ylidene)acetamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of (2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-2-(1-ethyl-2-o xoindol -3 - ylidene ) acetamide have also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties make it an attractive candidate for further development as a drug candidate.

In terms of safety, preliminary toxicological studies have indicated that (2E)-N-(4-chloro - 2 - methoxy - 5 - methylphenyl ) - 2 - cyano - 2 - (1 - ethyl - 2 - oxoindol - 3 - ylidene ) acetamide has a low toxicity profile at therapeutic doses. However, more extensive safety evaluations are necessary to fully understand its potential side effects and long-term safety in humans.

The synthesis of (2E)-N-(4-chloro - 2 - methoxy - 5 - methylphenyl ) - 2 - cyano - 2 - (1 - ethyl - 2 - oxoindol - 3 - ylidene ) acetamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving condensation reactions, cyanation steps, and functional group modifications. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and potential commercial applications.

In conclusion, (2E)-N-(4-chloro - 2 - methoxy - 5 - methylphenyl ) - 2 - cyano - 2 - (1 - ethyl - 2 - oxoindol - 3 - ylidene ) acetamide (CAS No. 568554–34–7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and safety profile, paving the way for its potential use in the treatment of inflammatory diseases and cancer. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics.